Cas no 1939-20-4 (2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]-
• CAS No: 1939-20-4
• Molecular Formula: C₁₆H₁₂NOF₃
• Molecular Weight: 291.26778
• CID: 95576
• PubChem ID: 762966

2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]- Properties

Names and Identifiers

• 2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]-
• 3-phenyl-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• CBDivE_013665
• 1939-20-4
• DTXSID90354084

• InChIKey： ILCXYKLEHMSFSB-MDZDMXLPSA-N
• Inchi： InChI=1S/C16H12F3NO/c17-16(18,19)13-7-4-8-14(11-13)20-15(21)10-9-12-5-2-1-3-6-12/h1-11H,(H,20,21)/b10-9+
• SMILES： C1(/C=C/C(NC2C=CC=C(C(F)(F)F)C=2)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 291.08709849g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 291.08709849g/mol
• Heavy Atom Count: 21
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1Ų